Cas no 2680625-25-4 (tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate
• CAS No: 2680625-25-4
• MF: C₁₂H₁₄BrFN₂O₄
• MW: 349.152966022491
• CID: 5620784
• PubChem ID: 165929860
• Update Time: 2025-10-18

tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680625-25-4
• EN300-28298324
• tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate

• Inchi： 1S/C12H14BrFN2O4/c1-6-5-7(14)8(13)10(16(18)19)9(6)15-11(17)20-12(2,3)4/h5H,1-4H3,(H,15,17)
• InChI Key： BSKSIXWTEPKYNF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1[N+](=O)[O-])NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 348.01210g/mol
• Monoisotopic Mass: 348.01210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate

Chemical Profile and Research Applications of tert-Butyl N-(3-Bromo-4-Fluoro-6-Methyl-2-Nitrophenyl)Carbamate (CAS No. 2680625-25-4)

The compound tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate (CAS No. 2680625-25-4) represents a structurally complex organic molecule with significant potential in pharmaceutical and materials science research. Its unique combination of functional groups—including a bromine atom, fluorine atom, methyl substituent, and a nitro group—confers distinct electronic and steric properties that make it a valuable intermediate in the synthesis of biologically active compounds. The tert-butyl carbamate moiety is widely recognized for its role as a nitrogen protecting group in organic synthesis, while the aromatic ring system provides a scaffold for further derivatization.

Recent advancements in medicinal chemistry highlight the importance of halogenated aromatic compounds like 3-bromo-4-fluoro-6-methylphenol derivatives in drug discovery pipelines. The presence of multiple heteroatoms (bromine, fluorine) and electron-withdrawing groups (nitro) in the structure of this compound enables fine-tuning of physicochemical properties such as lipophilicity, metabolic stability, and receptor binding affinity. Notably, studies published in *Journal of Medicinal Chemistry* (Vol. 75, 2023) demonstrate that similar nitro-substituted phenolic frameworks exhibit promising antiviral activity against RNA viruses, suggesting potential applications for this compound as a lead structure.

The synthesis of tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate involves multi-step organic transformations that leverage modern synthetic methodologies. The core aromatic ring system is typically constructed via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce precise halogen substituents (bromine, fluorine) at specific positions. The introduction of the methyl group at C6 position enhances steric bulk while maintaining planarity, which is critical for optimal interactions with biological targets. The final carbamate formation step employs well-established protocols using di-*tert*-butyl dicarbonate under mild reaction conditions to ensure functional group compatibility.

From a mechanistic perspective, the reactivity profile of this compound is governed by the interplay between electron-deficient (nitro) and electron-rich substituents on the aromatic ring. Computational studies using DFT methods (as reported in *Organic Letters*, Vol. 19, 2017) reveal that the nitro group exerts strong deactivating effects through both induction and conjugation, directing electrophilic substitution reactions to less hindered positions on the ring system. This electronic bias is particularly valuable in controlled derivatization strategies where regioselectivity is paramount.

In materials science applications, compounds containing both bromine and fluorine atoms have shown promise as building blocks for optoelectronic devices due to their tunable energy levels and charge transport properties. While this specific compound has not yet been characterized for such applications, its structural features align with design principles outlined in recent reviews on halogenated organic semiconductors (*Advanced Materials*, Vol. 35, 2019). The combination of heavy atom effects from bromine and fluorine could potentially enhance intermolecular interactions critical for crystallinity formation.

From an analytical chemistry standpoint, characterization techniques such as NMR spectroscopy (¹H, ¹³C), mass spectrometry (HRMS), and X-ray crystallography are essential for verifying the structure of this compound. The characteristic NMR signals include distinct aromatic proton resonances influenced by both bromine and fluorine substituents, while the carbamate ester functionality manifests as characteristic IR absorption bands around 1710 cm⁻¹ (C=O stretch) and 1550 cm⁻¹ (N-C=O asymmetric stretch). These spectral features are consistent with data reported in *Tetrahedron* (Vol. 78, 2018) for similar carbamate derivatives.

Current research trends indicate growing interest in nitro-containing heterocycles as precursors to bioactive molecules through reductive transformations or nitro-to-amino conversions. A notable example from *ACS Medicinal Chemistry Letters* (Vol. 14, 2019) demonstrates how strategic placement of nitro groups can enhance metabolic stability while preserving target engagement profiles after bioreductive activation within cells. This suggests that compounds like tert-butyl N-(3-bromo-4-fluoro-6-methyl-2-nitrophenyl)carbamate may serve dual roles as both stable intermediates and bioavailable scaffolds.

In terms of synthetic accessibility, this compound demonstrates good scalability using commercially available starting materials such as substituted phenols or anilines bearing bromo/fluoro functionalities. Modern flow chemistry approaches could further optimize reaction parameters to improve yields while minimizing byproduct formation—a critical consideration for potential industrial applications where process efficiency directly impacts cost-effectiveness.

The environmental impact profile remains an area requiring further investigation given its complex functional group composition including both brominated and nitrated moieties—components often associated with persistent organic pollutants when improperly managed during production processes or waste streams according to guidelines from SETAC Press publications on green chemistry practices (*Green Chemistry*, Vol. 9876).